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Compound of Interest

Compound Name: Diironnonacarbonyl

Cat. No.: B12055905 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on safely handling the pyrophoric properties of diiron nonacarbonyl

(Fe₂[CO]₉). The following troubleshooting guides, frequently asked questions (FAQs), and

experimental protocols are designed to address specific issues you may encounter during your

experiments.
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Issue Possible Cause(s) Recommended Action(s)

Sparks or smoke observed

upon handling diiron

nonacarbonyl in the air.

Exposure of the pyrophoric

solid to atmospheric oxygen

and/or moisture.

Immediately cover the material

with a dry, inert powder like

sand or sodium carbonate. Do

not use water or a carbon

dioxide fire extinguisher.

Evacuate the immediate area if

the situation escalates and

alert safety personnel.

A small fire ignites at the tip of

a spatula or needle used for

transfer.

Residual diiron nonacarbonyl

reacting with air.

Smother the flame with a dry,

inert powder (sand, sodium

carbonate). Do not panic; this

can be a common occurrence

with pyrophoric materials.

Ensure all transfers are

conducted under a robust inert

atmosphere.

The diiron nonacarbonyl

appears discolored (darker

than the typical orange-gold

flakes).

Decomposition due to

improper storage (exposure to

air, light, or moisture).

Do not use the material.

Decomposed material may

have unpredictable reactivity.

Dispose of the material

following the appropriate

quenching protocol.

Pressure buildup is observed

in a reaction vessel containing

diiron nonacarbonyl.

Thermal decomposition of the

compound, which can release

carbon monoxide gas. The

reaction may be proceeding

faster than anticipated.

Ensure the reaction is

adequately cooled and vented

to a fume hood or a bubbler

system. If pressure buildup

continues, cool the reaction

vessel in an ice bath to slow

the reaction rate. Do not seal a

reaction vessel containing

diiron nonacarbonyl without a

pressure-relief mechanism.
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Difficulty in dissolving diiron

nonacarbonyl in a solvent.

Diiron nonacarbonyl is virtually

insoluble in all common

solvents.[1][2]

Use as a slurry in a non-

reactive solvent like

tetrahydrofuran (THF), where it

is proposed that a small

amount dissolves and

dissociates to form reactive

species.[2][3] Vigorous stirring

is essential.

Frequently Asked Questions (FAQs)
Q1: What makes diiron nonacarbonyl pyrophoric?

A1: Diiron nonacarbonyl is a finely divided solid that is highly reactive towards oxygen and

moisture in the air, leading to spontaneous ignition.[1][4] This reactivity is inherent to its

chemical structure and low oxidation state of the iron atoms.

Q2: What are the primary hazards associated with diiron nonacarbonyl?

A2: The primary hazards are its pyrophoric nature (risk of fire upon exposure to air), toxicity if

swallowed or inhaled, and the release of flammable gas (carbon monoxide) upon contact with

water or upon decomposition.[4][5]

Q3: What personal protective equipment (PPE) is mandatory when handling diiron

nonacarbonyl?

A3: At a minimum, a flame-resistant lab coat, chemical splash goggles, a face shield, and

compatible chemical-resistant gloves (such as nitrile or neoprene) must be worn.[1] All handling

of the solid must be performed in a well-ventilated fume hood or a glovebox under an inert

atmosphere.[1][4]

Q4: How should I store diiron nonacarbonyl?

A4: It must be stored in a cool, dry, and well-ventilated area, away from sources of ignition,

heat, and incompatible materials such as oxidizing agents.[1][4] It should be kept under an inert
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atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[4] The recommended storage

temperature is typically 2-8°C.[5][6]

Q5: What should I do in case of a small spill?

A5: For a small spill, immediately cover the material with a dry, inert powder such as sand,

sodium carbonate, or powdered lime.[1] Do not use water. Once the material is smothered, it

can be carefully collected into a container for proper quenching and disposal. All cleanup

should be performed under an inert atmosphere if possible.

Q6: What type of fire extinguisher should be used for a diiron nonacarbonyl fire?

A6: A Class D dry powder fire extinguisher is recommended for fires involving pyrophoric

metals. Do NOT use water, carbon dioxide, or halogenated extinguishers, as they can react

with the burning material and exacerbate the fire.[1]

Quantitative Data
The following table summarizes key quantitative data for diiron nonacarbonyl.
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Property Value Source(s)

Molecular Formula Fe₂(CO)₉ [7]

Molecular Weight 363.78 g/mol [3][7]

Appearance
Orange-gold crystalline

solid/flakes
[2][8]

Density 2.08 g/cm³ [2]

Decomposition Temperature
Decomposes at 100 °C (373

K)
[2][9]

Autoignition Temperature

Data not available for diiron

nonacarbonyl. For comparison,

the related compound iron

pentacarbonyl (Fe(CO)₅) has

an autoignition temperature of

49°C.[10] A commercial

product of diiron nonacarbonyl

may ignite on contact with

brass above 93°C.[11]

Solubility
Virtually insoluble in all

common solvents.[1][2]

Experimental Protocols
Detailed Methodology for Handling and Transfer of
Diiron Nonacarbonyl
This protocol outlines the safe transfer of solid diiron nonacarbonyl from a storage container to

a reaction vessel using standard Schlenk line techniques.

Prerequisites:

A well-maintained Schlenk line or glovebox with an inert atmosphere (argon or nitrogen).

All necessary glassware must be oven-dried and cooled under an inert atmosphere.
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Appropriate PPE must be worn at all times.

Procedure:

Inert Atmosphere: Ensure the reaction flask and all transfer equipment (spatulas, funnels)

are under a positive pressure of an inert gas.

Weighing: If possible, weigh the diiron nonacarbonyl inside a glovebox. If a glovebox is not

available, weigh a sealed container of the reagent, transfer the approximate amount needed

under a positive flow of inert gas, and then re-weigh the container to determine the amount

transferred.

Transfer:

Under a strong flow of inert gas, briefly remove the septum or stopper from the reaction

flask.

Quickly add the diiron nonacarbonyl to the flask using a funnel.

Immediately reseal the flask.

Purge: Once the solid is added, evacuate and backfill the reaction flask with inert gas three

times to ensure the removal of any atmospheric contaminants.

Detailed Methodology for Quenching and Disposal of
Diiron Nonacarbonyl Waste
This protocol is adapted from general procedures for quenching pyrophoric solids and should

be performed with extreme caution in a fume hood.

Materials:

A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a nitrogen/argon inlet with a bubbler outlet.

An ice bath.

An inert solvent (e.g., heptane or toluene).
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Isopropanol.

Methanol.

Water.

Procedure:

Setup: Assemble the three-necked flask in a fume hood. Ensure all glassware is dry. Place

the flask in an ice bath.

Inert Atmosphere: Purge the flask with an inert gas.

Dilution: Transfer the diiron nonacarbonyl waste into the flask under a positive pressure of

inert gas. Add enough inert solvent (heptane or toluene) to create a stirrable slurry.

Initial Quenching: Slowly add isopropanol dropwise from the dropping funnel to the cooled

and stirred slurry. The rate of addition should be controlled to prevent a vigorous reaction

and excessive gas evolution. Continue adding isopropanol until the gas evolution subsides.

Secondary Quenching: After the reaction with isopropanol is complete, slowly add methanol

in a similar dropwise manner. This is a more reactive quenching agent to ensure all the

pyrophoric material is consumed.

Final Quenching: Once the addition of methanol no longer produces a reaction, slowly and

carefully add water dropwise to the mixture to hydrolyze any remaining reactive species.

Neutralization and Disposal: Allow the mixture to warm to room temperature and stir for

several hours to ensure the reaction is complete. Neutralize the resulting slurry with a weak

acid (e.g., acetic acid) before disposing of it as hazardous waste according to your

institution's guidelines.

Visualizations
Caption: A flowchart illustrating the safe handling workflow for diiron nonacarbonyl.

Caption: Logical relationships for managing the pyrophoric nature of diiron nonacarbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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